Cas no 941988-64-3 (2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide)

• Product Name: 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide
• CAS No: 941988-64-3
• MF: C₁₇H₁₆N₄O₂S₂
• MW: 372.464540481567
• CID: 5887727
• PubChem ID: 16948327
• Update Time: 2025-06-15

2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-[[[(4-methylphenyl)amino]carbonyl]amino]-N-(2-thienylmethyl)-
• 2-[(4-methylphenyl)carbamoylamino]-N-(thiophen-2-ylmethyl)-1,3-thiazole-4-carboxamide
• F2432-0213
• AKOS024647889
• N-(thiophen-2-ylmethyl)-2-(3-(p-tolyl)ureido)thiazole-4-carboxamide
• 2-{[(4-methylphenyl)carbamoyl]amino}-N-[(thiophen-2-yl)methyl]-1,3-thiazole-4-carboxamide
• 941988-64-3
• 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide

• Inchi： 1S/C17H16N4O2S2/c1-11-4-6-12(7-5-11)19-16(23)21-17-20-14(10-25-17)15(22)18-9-13-3-2-8-24-13/h2-8,10H,9H2,1H3,(H,18,22)(H2,19,20,21,23)
• InChI Key： GDRKVYIBUYZYBU-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2SC=CC=2)=O)N=C1NC(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 372.07146811g/mol
• Monoisotopic Mass: 372.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• pka: 6.07±0.70(Predicted)

Additional information on 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide

Comprehensive Overview of 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941988-64-3)

The compound 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide (CAS No. 941988-64-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazole core linked to a thiophene moiety and a 4-methylphenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapies.

In recent years, the demand for novel heterocyclic compounds like 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide has surged due to their versatility in medicinal chemistry. This compound’s carboxamide and carbamoylamino functional groups enhance its binding affinity to biological targets, a feature often explored in structure-activity relationship (SAR) studies. With the rise of AI-driven drug design, computational models frequently highlight such molecules for their optimal pharmacokinetic properties, addressing common search queries like "best small molecules for drug repurposing" or "thiazole derivatives in oncology."

The synthesis of CAS No. 941988-64-3 typically involves multi-step reactions, including Ugi-type couplings or cyclization strategies, which are widely discussed in organic chemistry forums. Its methylphenyl and thiophene substituents contribute to its lipophilicity, a critical factor in blood-brain barrier permeability—a hot topic in neurodegenerative disease research. Laboratories focusing on high-throughput screening often include this compound in libraries due to its balanced logP and hydrogen bonding capacity, metrics highly searched by medicinal chemists.

From an industrial perspective, 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide is also investigated for its role in crop protection. Its thiazole-thiophene hybrid structure exhibits potential as a biopesticide, resonating with the growing interest in sustainable agriculture. Searches like "eco-friendly agrochemical intermediates" or "non-toxic fungicides" reflect this trend, positioning the compound as a subject of cross-disciplinary studies.

Analytical characterization of this molecule via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for regulatory submissions. The compound’s thermal stability and solubility profile are frequently queried in databases, underscoring its practicality in formulation development. As the pharmaceutical industry shifts toward green chemistry, synthetic routes for CAS No. 941988-64-3 that minimize hazardous byproducts are gaining traction—a nod to the popularity of searches such as "solvent-free organic synthesis methods."

In conclusion, 2-{(4-methylphenyl)carbamoylamino}-N-(thiophen-2-yl)methyl-1,3-thiazole-4-carboxamide represents a compelling case study in modern chemical innovation. Its dual applicability in life sciences and material engineering, coupled with its alignment with AI-aided molecular design trends, ensures its relevance in both academic and industrial spheres. Future research may explore its polypharmacology potential, answering emerging questions about multi-target drug candidates.